Cas no 76243-25-9 (4-(Benzyloxy)-3-fluoroaniline hydrochloride)

• Product Name: 4-(Benzyloxy)-3-fluoroaniline hydrochloride
• CAS No: 76243-25-9
• MF: C₁₃H₁₃ClFNO
• MW: 253.699826002121
• CID: 1068723
• PubChem ID: 23340470
• Update Time: 2025-04-23

4-(Benzyloxy)-3-fluoroaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-3-fluoroaniline hydrochloride
• 4-(Benzyloxy)-3-fluoroaniline HCl
• 4-Benzyloxy-3-fluoro-phenylamine HCl
• 4-benzyloxy-3-fluoro-phenylamine hydrochloride
• AG-L-33603
• CTK7D6777
• KB-240397
• MolPort-000-002-434
• DTXSID20633117
• MFCD09910240
• 4-(Benzyloxy)-3-fluoroaniline--hydrogen chloride (1/1)
• 3-fluoro-4-phenylmethoxyaniline;hydrochloride
• 76243-25-9
• BDA24325
• SCHEMBL11418706
• AKOS015846743
• BS-29615
• EN300-7420370
• 4-(BENZYLOXY)-3-FLUOROANILINEHYDROCHLORIDE
• SB81428

• MDL： MFCD09910240
• Inchi： 1S/C13H12FNO.ClH/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10;/h1-8H,9,15H2;1H
• InChI Key： GWWCZRDLDLFAIR-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 253.0669699g/mol
• Monoisotopic Mass: 253.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

4-(Benzyloxy)-3-fluoroaniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Benzyloxy)-3-fluoroaniline hydrochloride

4-(Benzyloxy)-3-fluoroaniline hydrochloride (CAS 76243-25-9): A Comprehensive Overview of Properties and Applications

4-(Benzyloxy)-3-fluoroaniline hydrochloride (CAS 76243-25-9) is an important fluorinated aromatic amine derivative that has gained significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder with a molecular formula of C13H13ClFNO belongs to the class of benzyl-protected aniline compounds, offering unique chemical properties that make it valuable for various synthetic applications.

The compound's structural features include a fluoro substituent at the 3-position and a benzyloxy group at the 4-position of the aniline ring, which significantly influence its reactivity and applications. Researchers particularly value 4-(Benzyloxy)-3-fluoroaniline HCl for its role as a versatile building block in organic synthesis, especially in the development of pharmaceutical intermediates and specialty chemicals.

In pharmaceutical research, 4-(Benzyloxy)-3-fluoroaniline hydrochloride serves as a crucial precursor for the synthesis of various drug candidates. The presence of both fluorine and benzyloxy groups makes it particularly useful for creating compounds with enhanced bioavailability and metabolic stability, addressing current challenges in drug development. Recent studies have explored its potential in developing targeted therapies, aligning with the growing interest in personalized medicine.

The global market for fluoroaromatic compounds like 4-(Benzyloxy)-3-fluoroaniline HCl has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts note that the compound's unique chemical properties and versatile applications make it a valuable material for research institutions and chemical manufacturers. The current trend toward green chemistry has also prompted investigations into more sustainable synthesis routes for this compound.

From a chemical perspective, 4-(Benzyloxy)-3-fluoroaniline hydrochloride demonstrates interesting structure-activity relationships. The electron-withdrawing effect of the fluorine atom combined with the steric and electronic influence of the benzyloxy group creates a distinctive reactivity profile. This makes the compound particularly useful in nucleophilic aromatic substitution reactions and as a precursor for heterocyclic compound synthesis.

Storage and handling of 4-(Benzyloxy)-3-fluoroaniline hydrochloride require standard laboratory precautions. The compound should be kept in a cool, dry place away from direct sunlight, with recommended storage temperatures between 2-8°C for long-term preservation. Proper personal protective equipment should be used when handling the material, following standard laboratory safety protocols.

Recent advancements in analytical techniques have improved the characterization of 4-(Benzyloxy)-3-fluoroaniline HCl, with modern methods like HPLC-MS and NMR spectroscopy providing detailed structural information. These analytical developments have enhanced quality control processes and enabled more precise determination of purity levels, which is crucial for pharmaceutical applications.

The synthesis of 4-(Benzyloxy)-3-fluoroaniline hydrochloride typically involves multi-step processes starting from commercially available fluoroaniline derivatives. Recent research has focused on optimizing these synthetic routes to improve yield and purity while reducing environmental impact. Some innovative approaches have explored catalytic methods and microwave-assisted synthesis to enhance efficiency.

In material science applications, 4-(Benzyloxy)-3-fluoroaniline hydrochloride has shown potential as a precursor for functional materials. Its aromatic structure and functional groups make it suitable for creating specialized polymers and coating materials with unique properties. Researchers are investigating its use in developing advanced materials for electronics and optics applications.

The future outlook for 4-(Benzyloxy)-3-fluoroaniline hydrochloride appears promising, with ongoing research exploring new applications in medicinal chemistry and material science. As the demand for fluorinated compounds continues to grow across various industries, this particular derivative is expected to maintain its importance as a valuable chemical intermediate and research tool.